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Compound Name: Bromine trichloride

Cat. No.: B076596 Get Quote

An In-depth Technical Guide on the Lewis Structure and Polarity of Bromine Trichloride
(BrCl3)

This guide provides a comprehensive analysis of the Lewis structure, molecular geometry, and

polarity of Bromine trichloride (BrCl3). The determination of these properties is fundamental

in understanding the reactivity and physical characteristics of this interhalogen compound.

Determination of the Lewis Structure
The construction of the Lewis structure for BrCl3 is the foundational step in predicting its

molecular geometry and polarity. This process involves a systematic accounting of valence

electrons and their arrangement to satisfy, where possible, the octet rule.

Step 1: Total Valence Electron Count Both Bromine (Br) and Chlorine (Cl) are in Group 17 of

the periodic table, meaning each atom contributes seven valence electrons.[1]

Valence electrons from Bromine: 1 x 7 = 7

Valence electrons from Chlorine: 3 x 7 = 21

Total Valence Electrons: 7 + 21 = 28

Step 2: Identification of the Central Atom The central atom is typically the least electronegative

element in the molecule. Comparing Bromine and Chlorine, Bromine is less electronegative.[1]

[2] Therefore, Br is the central atom, surrounded by three Cl atoms.
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Step 3: Electron Pair Distribution Initially, single bonds are formed between the central Bromine

atom and each of the three Chlorine atoms, accounting for 3 x 2 = 6 electrons. The remaining

22 electrons are distributed to satisfy the octets of the terminal atoms first. Each Chlorine atom

requires 6 additional electrons (3 lone pairs) to complete its octet, consuming another 3 x 6 =

18 electrons.

The final 4 remaining electrons (28 - 6 - 18 = 4) are placed on the central Bromine atom as two

lone pairs.[3][4] The resulting Lewis structure shows the central Bromine atom bonded to three

Chlorine atoms and possessing two lone pairs of electrons. This arrangement means the

Bromine atom has an "expanded octet," with 10 valence electrons in its vicinity, which is

permissible for elements in the third period and below.[3][4]

Molecular Geometry via VSEPR Theory
The Valence Shell Electron Pair Repulsion (VSEPR) theory is employed to predict the three-

dimensional arrangement of atoms in a molecule. The geometry is determined by minimizing

the electrostatic repulsion between electron groups (bonding pairs and lone pairs) around the

central atom.

Electron Geometry: The central Bromine atom has five electron groups: three bonding pairs

(Br-Cl) and two lone pairs.[5][6] The arrangement that minimizes repulsion for five electron

groups is trigonal bipyramidal.[6]

Molecular Geometry: The shape of the molecule is defined by the positions of the atoms

only. According to VSEPR theory, the lone pairs occupy the equatorial positions of the

trigonal bipyramid to minimize repulsion. This leaves the three Chlorine atoms in a

configuration known as T-shaped.[5][7] The bond angles in an ideal T-shaped molecule are

approximately 90° and 180°.[8]

Polarity of Bromine Trichloride
The overall polarity of a molecule is a function of both bond polarity and molecular geometry.

Bond Polarity Polarity in a covalent bond arises from a difference in electronegativity between

the bonded atoms. Chlorine is more electronegative than Bromine.[2][9][10] The

electronegativity values are approximately 3.16 for Chlorine and 2.96 for Bromine.[9] This

difference (ΔEN = 0.20) results in polar covalent Br-Cl bonds, where the electron density is
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shifted towards the Chlorine atoms, creating a partial negative charge (δ-) on the Chlorine

atoms and a partial positive charge (δ+) on the Bromine atom.[9]

Molecular Polarity For a molecule to be polar, it must contain polar bonds and have a molecular

geometry that does not allow for the cancellation of the individual bond dipoles. The T-shaped

geometry of BrCl3 is asymmetrical. The dipole moments of the three Br-Cl bonds do not cancel

each other out. Furthermore, the presence of the two lone pairs on the central Bromine atom

contributes to an uneven distribution of electron density across the molecule.[11] This results in

a net molecular dipole moment, rendering BrCl3 a polar molecule.[8][9]

Summary of Properties
The key quantitative and qualitative data for Bromine trichloride are summarized in the table

below.

Property Value / Description

Total Valence Electrons 28

Central Atom Bromine (Br)

Bonding Electron Pairs 3

Lone Pairs on Central Atom 2

Electronegativity of Br ~2.96

Electronegativity of Cl ~3.16

Br-Cl Electronegativity Δ ~0.20

Bond Type Polar Covalent

Electron Geometry Trigonal Bipyramidal[6]

Molecular Geometry T-shaped[5][7]

Hybridization sp³d[5][7]

Bond Angles Approx. 90° and 180°[8]

Overall Molecular Polarity Polar[8][9]
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Visualization of Conceptual Workflow
The logical progression from fundamental atomic properties to the determination of molecular

polarity for BrCl3 is illustrated below.
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Caption: Logical workflow for determining the polarity of BrCl3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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